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Compound of Interest

Compound Name: ARN14974

Cat. No.: B10764909 Get Quote

Researchers and scientists handling ARN14974 must adhere to strict disposal procedures to

ensure laboratory safety and environmental compliance. This guide provides essential

information on the proper disposal of ARN14974, a potent benzoxazolone carboxamide

inhibitor of acid ceramidase. The primary source for disposal information is the Safety Data

Sheet (SDS) provided by the manufacturer, and all procedures must be in accordance with

local, state, and federal regulations.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ARN14974 is provided in the table

below. Understanding these properties is crucial for safe handling and disposal.

Property Value

Chemical Name
6-(4-fluorophenyl)-2-oxo-N-(4-

phenylbutyl)-3(2H)-benzoxazolecarboxamide[1]

CAS Number 1644158-57-5[1]

Molecular Formula C₂₄H₂₁FN₂O₃[1]

Molecular Weight 404.4 g/mol [1]

Appearance Solid (Powdered solid)

Solubility Soluble in DMF and DMSO[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific, detailed hazard profile for ARN14974 is found in its SDS, its chemical class,

benzamides, can present hazards. For instance, Benzamide is very hazardous in case of

ingestion and hazardous in case of skin contact (irritant), eye contact (irritant), or inhalation.[2]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling ARN14974.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a fume hood. If significant dust

is generated, a respirator may be necessary.

Disposal Procedures
The disposal of ARN14974 and its contaminated materials must be managed as hazardous

chemical waste. Under no circumstances should ARN14974 be disposed of down the drain or

in regular trash.[3][4]

Step-by-Step Disposal Protocol:
Waste Segregation:

Solid Waste: Collect unused or expired ARN14974 powder, along with any grossly

contaminated items (e.g., weigh boats, contaminated paper towels), in a designated,

properly labeled hazardous waste container.

Liquid Waste: Solutions of ARN14974 in solvents like DMSO or DMF should be collected

in a separate, compatible, and clearly labeled hazardous liquid waste container. Do not

mix incompatible wastes.[5]
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Sharps: Any sharps (e.g., needles, broken glass) contaminated with ARN14974 must be

disposed of in a designated sharps container for hazardous waste.[6]

Empty Containers: Empty containers that held ARN14974 should be managed as

hazardous waste.[5][7] If regulations permit, they may be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[7]

Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "ARN14974," and the specific solvent if it is a liquid waste.[3][6] The

accumulation start date should also be clearly marked on the container.

Storage of Hazardous Waste:

Store hazardous waste containers in a designated, secure satellite accumulation area

within the laboratory.[3]

Ensure containers are kept closed except when adding waste.[5]

Store incompatible waste streams separately to prevent accidental reactions.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[3] Follow all institutional procedures for

waste pickup requests.

Experimental Workflow for ARN14974 Disposal
The following diagram illustrates the decision-making process for the proper disposal of

ARN14974 and associated materials.
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Caption: Workflow for the proper disposal of ARN14974 waste.
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Waste Minimization
In addition to proper disposal, laboratories should adopt waste minimization practices. This

includes ordering only the necessary quantities of ARN14974, keeping an accurate chemical

inventory to avoid purchasing duplicates, and designing experiments to use the smallest

possible amount of the compound.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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